(E)-1-(methylsulfonyl)-N-(3-(2-(methylthio)ethyl)benzo[d]thiazol-2(3H)-ylidene)pyrrolidine-2-carboxamide

• IUPAC Name: N-[3-(2-methylsulfanylethyl)-1,3-benzothiazol-2-ylidene]-1-methylsulfonylpyrrolidine-2-carboxamide
• InChI: InChI=1S/C16H21N3O3S3/c1-23-11-10-18-12-6-3-4-8-14(12)24-16(18)17-15(20)13-7-5-9-19(13)25(2,21)22/h3-4,6,8,13H,5,7,9-11H2,1-2H3
• InChI Key: LFTUTOOAZOZIAQ-UHFFFAOYSA-N
• Canonical SMILES: CSCCN1C2=CC=CC=C2SC1=NC(=O)C3CCCN3S(=O)(=O)C
• Molecular Formula: C16H21N3O3S3
• Molecular Weight: 399.6 g/mol
• CAS No.: 1236297-28-1

Description

This compound features a pyrrolidine-2-carboxamide core linked to a benzo[d]thiazole scaffold via an imine bond in the (E)-configuration. Key structural attributes include:

• Methylsulfonyl group (–SO₂CH₃) at the pyrrolidine nitrogen.
• Methylthioethyl substituent (–SCH₂CH₂–) at the 3-position of the benzothiazole ring.

Although direct pharmacological data are unavailable, structural analogs suggest relevance in targeting enzymes or receptors sensitive to sulfur-containing motifs .

Biological Activity

The compound (E)-1-(methylsulfonyl)-N-(3-(2-(methylthio)ethyl)benzo[d]thiazol-2(3H)-ylidene)pyrrolidine-2-carboxamide , identified by CAS number 1236297-28-1, is a synthetic organic molecule that has garnered attention for its potential biological activities. This article delves into its biological activity, including its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The molecular formula of the compound is $C_{16}H_{21}N_{3}O_{3}S_{3}$, with a molecular weight of 399.6 g/mol. The structure features a pyrrolidine ring, a benzo[d]thiazole moiety, and a methylsulfonyl group, which may play a crucial role in its biological interactions.

Property	Value
CAS Number	1236297-28-1
Molecular Formula	C₁₆H₂₁N₃O₃S₃
Molecular Weight	399.6 g/mol
Density	N/A
Boiling Point	N/A
Melting Point	N/A

Antitumor Activity

Research has indicated that derivatives of benzo[d]thiazole, including compounds similar to the one , exhibit significant antitumor properties. A study highlighted the cytotoxic effects of thiazolidinone derivatives against glioblastoma multiforme cells, demonstrating their potential as antitumor agents .

Key Findings:

• Cytotoxicity : The compound showed selective cytotoxic effects against tumorigenic cell lines while sparing normal cells.
• Mechanism : The mechanism involves the induction of apoptosis in cancer cells through various pathways.

Enzyme Inhibition

The compound has also been evaluated for its inhibitory effects on certain enzymes. For instance, thiazolidine derivatives have been reported to inhibit α-amylase and urease activities significantly .

Table 2: Enzyme Inhibition Data

Compound	Enzyme Inhibited	IC50 (μM)
11b	α-Amylase	30
11e	Urease	28
12a	α-Amylase	32

Neuroprotective Effects

Recent studies have explored the neuroprotective potential of similar compounds against neurodegenerative diseases. For example, derivatives have been shown to inhibit the interaction between amyloid beta peptide and associated proteins implicated in Alzheimer's disease .

Findings:

• Inhibition : Compounds demonstrated significant inhibition with IC50 values around 6.5 μM.
• Potential Applications : This suggests possible therapeutic applications in neurodegenerative conditions.

Study on Cytotoxicity

In a comprehensive study evaluating various thiazolidine derivatives, it was found that certain compounds exhibited potent antitumor activity against multiple cancer cell lines. The study utilized both in vitro assays and animal models to confirm the efficacy of these compounds .

Study on Enzyme Inhibition

Another research effort focused on the synthesis of thiazolidine derivatives and their enzyme inhibition properties. The findings revealed that specific modifications to the thiazolidine scaffold enhanced inhibitory activity against α-amylase and urease, suggesting avenues for developing therapeutic agents for diabetes and related metabolic disorders .

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Key Structural Analogs

The compound shares structural similarities with derivatives listed in and , particularly those containing:

• Pyrrolidine-2-carboxamide backbone
• Sulfonyl groups (–SO₂R)
• Benzothiazole/thiazole heterocycles

Table 1: Structural Comparison

Compound ID/Name	Sulfonyl Group (R)	Benzothiazole/Thiazole Substituent	Notable Features
Target Compound	–SO₂CH₃	3-(2-(methylthio)ethyl)	Methylsulfonyl, methylthioethyl chain
1048649-79-1: (E)-N-(6-ethoxy-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)-1-tosylpyrrolidine-2-carboxamide	–SO₂C₆H₄CH₃ (tosyl)	6-ethoxy, 3-(2-methoxyethyl)	Ethoxy and methoxyethyl groups
1048660-07-6: (E)-N-(3-allyl-6-ethylbenzo[d]thiazol-2(3H)-ylidene)-1-((4-chlorophenyl)sulfonyl)pyrrolidine-2-carboxamide	–SO₂C₆H₄Cl	3-allyl, 6-ethyl	Chlorophenylsulfonyl, allyl/ethyl groups
1163265-72-2: N-[(2Z)-3-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2(3H)-ylidene]pyrrolidine-1-carboxamide	None	4-methoxyphenyl, 5-methyl	Methoxyphenyl substituent, no sulfonyl

Functional Implications

• Compounds lacking sulfonyl groups (e.g., 1163265-72-2) may exhibit reduced polarity and altered pharmacokinetics .

• Benzothiazole Substituents :

  • The methylthioethyl chain in the target compound introduces moderate lipophilicity compared to methoxyethyl (1048649-79-1) or allyl (1048660-07-6) groups. This could affect membrane permeability or off-target interactions .
  • Ethoxy or chlorophenyl substituents (1048649-79-1, 1048660-07-6) may enhance aromatic stacking interactions in hydrophobic binding pockets .

• Stereochemical Considerations :

  • The (E)-configuration of the imine bond (confirmed via X-ray in analogs like ’s compound) is critical for maintaining planar geometry, which is often essential for biological activity .